Cas no 66675-43-2 (1,3-Dioxolan-2-one, 4-butyl-)

• Product Name: 1,3-Dioxolan-2-one, 4-butyl-
• CAS No: 66675-43-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 395976
• PubChem ID: 14475587
• Update Time: 2025-04-19

1,3-Dioxolan-2-one, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolan-2-one, 4-butyl-
• 4-butyl-1,3-dioxolan-2-one
• DTXSID30560783
• SCHEMBL2344886
• 66675-43-2

• Inchi： 1S/C7H12O3/c1-2-3-4-6-5-9-7(8)10-6/h6H,2-5H2,1H3
• InChI Key： SDROQGXGPRQQON-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC1CCCC

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53